Cas no 2003416-76-8 (5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine)

• Product Name: 5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine
• CAS No: 2003416-76-8
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 5807018
• PubChem ID: 165604253
• Update Time: 2025-06-08

5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine
• EN300-1909167
• 2003416-76-8

• Inchi： 1S/C8H7BrN4/c9-6-1-5(2-11-3-6)7-4-12-8(10)13-7/h1-4H,(H3,10,12,13)
• InChI Key： QVJAULNMBXSMSS-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine

Research Brief on 5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine (CAS: 2003416-76-8) in Chemical Biology and Pharmaceutical Applications

The compound 5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine (CAS: 2003416-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a bromopyridine moiety linked to an imidazole-2-amine scaffold, has been identified as a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for more complex pharmacophores. The presence of both the bromine atom and the amino group on the imidazole ring provides multiple sites for further chemical modifications, making it a versatile intermediate in medicinal chemistry. Researchers have successfully employed palladium-catalyzed cross-coupling reactions to functionalize the bromopyridine moiety, enabling the creation of diverse derivatives with enhanced biological activity.

In pharmacological evaluations, 5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine has demonstrated notable activity against several protein kinases implicated in cancer progression. Preliminary in vitro studies have shown inhibitory effects on receptor tyrosine kinases (RTKs) and cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. These findings suggest potential applications in oncology drug development, particularly for targeted therapies against resistant cancer phenotypes.

The compound's mechanism of action appears to involve competitive binding at the ATP-binding site of target kinases, as evidenced by molecular docking studies and X-ray crystallography data. Structural analyses reveal that the bromopyridine group contributes to hydrophobic interactions within the kinase pocket, while the imidazole-2-amine moiety forms critical hydrogen bonds with key amino acid residues. This dual binding mode enhances both the selectivity and potency of the inhibitor.

Recent advances in formulation technology have also explored the compound's potential for improved drug delivery. Researchers have developed nanoparticle-based carriers that enhance the solubility and bioavailability of 5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine, addressing previous challenges related to its physicochemical properties. These innovations have significantly improved the compound's pharmacokinetic profile in preclinical models.

Ongoing research is investigating the compound's potential beyond oncology, with preliminary data suggesting possible applications in inflammatory diseases and neurological disorders. The compound's ability to modulate specific signaling pathways makes it a candidate for multitarget drug development strategies. Several research groups are currently exploring structure-activity relationships (SAR) to optimize both the potency and safety profile of derivatives based on this core structure.

In conclusion, 5-(5-bromopyridin-3-yl)-1H-imidazol-2-amine represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its biological activities, mechanism of action, and structural optimization is expected to yield novel drug candidates in the coming years. The compound's versatility and demonstrated biological activity position it as an important focus area in current pharmaceutical research and development efforts.